![molecular formula C16H16N4O B7472464 N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-phenylacetamide](/img/structure/B7472464.png)
N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-phenylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-phenylacetamide involves the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression regulation. It also inhibits the activity of protein kinases, which are involved in cell signaling pathways. These actions result in the induction of apoptosis and the suppression of cancer cell growth.
Biochemical and Physiological Effects:
N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-phenylacetamide has been shown to have various biochemical and physiological effects. In cancer cells, it induces apoptosis and suppresses cell growth. In neurons, it has been shown to enhance cognitive function and protect against neurodegeneration. It also exhibits anti-inflammatory and antioxidant properties, which make it a potential therapeutic agent for various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-phenylacetamide in lab experiments include its potential as a lead compound for drug discovery and its ability to inhibit certain enzymes and signaling pathways. However, the limitations include the need for further studies to determine its safety and efficacy in humans and the potential for side effects.
Future Directions
There are several future directions for the study of N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-phenylacetamide. One direction is to further investigate its potential as a lead compound for drug discovery. Another direction is to study its safety and efficacy in humans. Additionally, further studies are needed to determine its potential applications in other fields such as neurodegenerative diseases and inflammation.
Synthesis Methods
The synthesis of N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-phenylacetamide involves the reaction of 2-phenylacetic acid and 1,3-dimethylpyrazolone in the presence of a catalyst such as triethylamine. The product is then purified using column chromatography to obtain a pure compound.
Scientific Research Applications
N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-phenylacetamide has been studied for its potential applications in various fields such as cancer research, neuroscience, and drug discovery. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing the activity of certain enzymes. In neuroscience, it has been studied for its potential use as a neuroprotective agent and for its ability to enhance cognitive function. In drug discovery, it has been investigated as a potential lead compound for the development of new drugs.
properties
IUPAC Name |
N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O/c1-11-14-9-13(10-17-16(14)20(2)19-11)18-15(21)8-12-6-4-3-5-7-12/h3-7,9-10H,8H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLLMKMHTHKMXKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C=C(C=N2)NC(=O)CC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-phenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.